4-[6-(3,4-Dimethylphenoxy)hexoxy]-1,2-dimethylbenzene

• IUPAC Name: 4-[6-(3,4-dimethylphenoxy)hexoxy]-1,2-dimethylbenzene
• InChI: InChI=1S/C22H30O2/c1-17-9-11-21(15-19(17)3)23-13-7-5-6-8-14-24-22-12-10-18(2)20(4)16-22/h9-12,15-16H,5-8,13-14H2,1-4H3
• InChI Key: WNNLIWVFRMDNSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCCCCCOC2=CC(=C(C=C2)C)C)C
• Molecular Formula: C22H30O2
• Molecular Weight: 326.5 g/mol

Description

4-[6-(3,4-Dimethylphenoxy)hexoxy]-1,2-dimethylbenzene is an organic compound characterized by its complex aromatic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[6-(3,4-Dimethylphenoxy)hexoxy]-1,2-dimethylbenzene typically involves multiple steps, including the formation of intermediate compounds. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the use of boron reagents and palladium catalysts under mild conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes the use of automated reactors and continuous flow systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-[6-(3,4-Dimethylphenoxy)hexoxy]-1,2-dimethylbenzene can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, commonly using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Halogens (e.g., chlorine, bromine), nucleophiles (e.g., hydroxide ions)

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

4-[6-(3,4-Dimethylphenoxy)hexoxy]-1,2-dimethylbenzene has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-[6-(3,4-Dimethylphenoxy)hexoxy]-1,2-dimethylbenzene involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-[4-(2,6-Dimethylphenoxy)benzoyl]-benzoic acid: Similar in structure but with different functional groups, leading to distinct chemical properties and applications.

1,4-Dimethylbenzene: A simpler aromatic compound used as a reference for studying more complex derivatives.

Uniqueness

4-[6-(3,4-Dimethylphenoxy)hexoxy]-1,2-dimethylbenzene is unique due to its specific arrangement of functional groups, which confer distinct chemical reactivity and potential applications. Its structure allows for versatile modifications and interactions, making it valuable in various research and industrial contexts.